2-Amino-3-(3-bromopyridin-2-yl)propanamide

• Molecular Formula: C8H10BrN3O
• Molecular Weight: 244.09 g/mol
• IUPAC Name: 2-amino-3-(3-bromopyridin-2-yl)propanamide
• InChI: InChI=1S/C8H10BrN3O/c9-5-2-1-3-12-7(5)4-6(10)8(11)13/h1-3,6H,4,10H2,(H2,11,13)
• InChI Key: SJFXZNGMHBTEEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)CC(C(=O)N)N)Br

Description

2-Amino-3-(3-bromopyridin-2-yl)propanamide is a brominated pyridine derivative characterized by a propanamide backbone substituted at the β-position with a 3-bromopyridin-2-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(3-bromopyridin-2-yl)propanamide typically involves the reaction of 3-bromopyridine-2-carboxylic acid with appropriate amines under controlled conditions. One common method involves the use of a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to facilitate the formation of the amide bond. The reaction is usually carried out in a solvent like dichloromethane at room temperature .

Industrial Production Methods

While specific industrial production methods for 2-Amino-3-(3-bromopyridin-2-yl)propanamide are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(3-bromopyridin-2-yl)propanamide can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom in the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols. The reactions are typically carried out in polar solvents like DMF (dimethylformamide) or DMSO (dimethyl sulfoxide) at elevated temperatures.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while oxidation and reduction reactions can produce different oxidized or reduced forms of the compound .

Scientific Research Applications

2-Amino-3-(3-bromopyridin-2-yl)propanamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Amino-3-(3-bromopyridin-2-yl)propanamide involves its interaction with specific molecular targets. For example, it may act as an inhibitor of certain enzymes by binding to their active sites and preventing substrate access. The exact pathways involved depend on the specific biological context and the target molecules .

Comparison with Similar Compounds

Core Backbone and Substituent Variations

The propanamide backbone is conserved across analogs, but substituents at the β-position and the N-terminal amide group define their biological and physicochemical properties. Key comparisons include:

Compound Name	Substituent at β-Position	N-Terminal Group	Key Features
2-Amino-3-(3-bromopyridin-2-yl)propanamide	3-Bromopyridin-2-yl	Amide (-CONH2)	Bromine enhances halogen bonding; pyridine offers π-π stacking potential.
2-Amino-3-(1H-indol-3-yl)propanamide	Indol-3-yl	Amide (-CONH2)	Indole moiety enables serotonin receptor interactions .
2-Amino-3-(benzyloxy)-N-(4-phenylthiazol-2-yl)propanamide	Benzyloxy	4-Phenylthiazol-2-yl	Thiazole ring improves metabolic stability; phenyl enhances lipophilicity .
(2S)-2-Amino-3-(4-hydroxy-2,6-dimethylphenyl)-N-(tetrahydroquinolin-4-yl)propanamide	4-Hydroxy-2,6-dimethylphenyl	Tetrahydroquinolin-4-yl	Hydroxyl and dimethyl groups optimize solubility and receptor affinity .
L-Tyrosinamide (2-Amino-3-(4-hydroxyphenyl)propanamide)	4-Hydroxyphenyl	Amide (-CONH2)	Phenolic hydroxyl supports antioxidant activity and hydrogen bonding .

Impact of Halogenation

The 3-bromopyridin-2-yl group distinguishes the target compound from non-halogenated analogs. Bromine’s electronegativity and polarizability enhance binding to hydrophobic pockets in enzymes or receptors, a feature absent in indole- or phenyl-substituted variants .

Pharmacological Activity

Receptor Modulation

• Opioid Receptor Ligands: Compounds like 15b and 15c (tetrahydroquinolin-4-yl derivatives) exhibit mixed efficacy at mu-opioid receptors (MOR), with EC₅₀ values in the nanomolar range .
• Serotonin Receptor Agonists : Indole-substituted propanamides (e.g., 19a–19d) act as selective agonists for serotonin receptors, with submicromolar potency .

Antimicrobial Activity

• Thiazole Derivatives (Compounds 15–16) : Show moderate activity against Gram-positive bacteria (MIC = 5–11 µg/mL), attributed to thiazole’s ability to disrupt membrane integrity .

Enzyme Inhibition

• L-Tyrosinamide : Inhibits tyrosinase (IC₅₀ ~10 µM), a target for hyperpigmentation disorders .

Physicochemical Properties

Property	2-Amino-3-(3-bromopyridin-2-yl)propanamide	2-Amino-3-(1H-indol-3-yl)propanamide	L-Tyrosinamide
Molecular Weight (g/mol)	~229.1 (estimated)	189.2	180.2
LogP	~1.5 (predicted)	1.2	0.8
Solubility (Water)	Low (bromine increases hydrophobicity)	Moderate	High (due to -OH group)
Melting Point	Not reported	Not reported	220–225°C